3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide

• IUPAC Name: 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide
• InChI: InChI=1S/C16H16N2O4/c1-3-22-13-6-4-5-12(10-13)16(19)17-14-8-7-11(2)9-15(14)18(20)21/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key: PIZFTHLNBRGZMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide is a chemical compound that has gained significant attention from the scientific community due to its diverse range of applications. This compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide is not well understood. However, it is believed to interact with metal ions through coordination bonds, leading to changes in its fluorescence properties. The exact mechanism of this interaction is the subject of ongoing research.
Biochemical and Physiological Effects:
3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is not expected to cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide in lab experiments include its high sensitivity and selectivity for metal ions, its ease of synthesis, and its low toxicity. However, its limitations include its limited solubility in water and its potential for interference from other fluorescent compounds.

Future Directions

There are several future directions for the study of 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide. These include:
1. Further investigation of its mechanism of action and interactions with metal ions.
2. Development of new synthetic methods to improve the yield and purity of the product.
3. Exploration of its potential applications in catalysis and medicinal chemistry.
4. Investigation of its potential as a diagnostic tool for the detection of metal ion imbalances in biological systems.
5. Development of new derivatives of 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide with improved properties for specific applications.
Conclusion:
In conclusion, 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide is a chemical compound with diverse applications in scientific research. It is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound in various fields, including catalysis, medicinal chemistry, and diagnostics.

Synthesis Methods

The synthesis of 3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide involves the reaction between 4-methyl-2-nitroaniline and ethyl 3-aminobenzoate in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through recrystallization. The purity and yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

3-ethoxy-N-(4-methyl-2-nitrophenyl)benzamide has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. This compound has also been used as a ligand for the synthesis of metal complexes with potential applications in catalysis and medicinal chemistry.